Cas no 3807-76-9 (3,6-dinitro-1,2-dihydroacenaphthylene)

3807-76-9 structure
Product name:3,6-dinitro-1,2-dihydroacenaphthylene
3,6-dinitro-1,2-dihydroacenaphthylene Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dinitro-1,2-dihydroacenaphthylene
- 2,5-Dinitro-acenaphthen
- 3,6-Dinitroacenaphten
- 3,6-Dinitro-acenaphthen
- 3,6-dinitroacenaphthene
- 3,6-dinitro-acenaphthene
- 3,7-Dinitroacenaphthen
- AC1L3Z0X
- AC1Q2103
- Acenaphthene, 3,6-dinitro-
- Acenaphthene, 3,6-dinitro- (8CI)
- AR-1H6086
- CTK8D9705
- NSC144483
- UNII-J9SUH75RYW
- 3807-76-9
- DTXSID40191481
- J9SUH75RYW
- 1,2-DIHYDRO-3,6-DINITROACENAPHTHYLENE
- MLS002920636
- NSC-144483
- NSC 144483
- CHEMBL1885389
- Acenaphthylene,2-dihydro-3,6-dinitro-
- Acenaphthylene, 1,2-dihydro-3, 6-dinitro-
- Acenaphthylene, 1,2-dihydro-3,6-dinitro-
- SMR001798223
-
- Inchi: InChI=1S/C12H8N2O4/c15-13(16)10-5-2-7-1-3-8-11(14(17)18)6-4-9(10)12(7)8/h2,4-6H,1,3H2
- InChI Key: WFTCCZBXYNRNNA-UHFFFAOYSA-N
- SMILES: C1CC2=C(C=CC3=C(C=CC1=C23)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 244.04844
- Monoisotopic Mass: 244.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 86.28
- LogP: 3.80120
3,6-dinitro-1,2-dihydroacenaphthylene Related Literature
-
1. Back matter
-
Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
-
D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
3807-76-9 (3,6-dinitro-1,2-dihydroacenaphthylene) Related Products
- 7137-54-4(1-Nitro-2-propylbenzene)
- 16968-19-7(2,2'-Dinitrodibenzyl)
- 130727-53-6(Ethanethioic acid,S-(29-hydroxy-12,15,18,21,24,27-hexaoxanonacos-1-yl) ester)
- 1296274-43-5([1,1'-Biphenyl]-4-ethanol, 4'-bromo-α-methyl-, (αS)-)
- 2229616-55-9(2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile)
- 946352-61-0(N-2-(diethylamino)ethyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)
- 1862323-07-6(2-Amino-3-(1-ethylcyclobutyl)propanamide)
- 2060028-87-5(5-nitro-2,3-dihydro-1,3-benzothiazole)
- 868676-02-2(3-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylpropanamide)
- 854920-94-8(1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
